Cas no 97872-21-4 (1,2-Benzisoxazole-3-acetamide,a-chloro-N-(1-methyl-1-phenylethyl)-)

1,2-Benzisoxazole-3-acetamide,a-chloro-N-(1-methyl-1-phenylethyl)- structure
97872-21-4 structure
Product name:1,2-Benzisoxazole-3-acetamide,a-chloro-N-(1-methyl-1-phenylethyl)-
CAS No:97872-21-4
MF:C18H17ClN2O2
MW:328.792783498764
CID:812375
PubChem ID:176682

1,2-Benzisoxazole-3-acetamide,a-chloro-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-acetamide,a-chloro-N-(1-methyl-1-phenylethyl)-
    • 2-(1,2-Benzoxazol-3-yl)-2-chloro-N-(2-phenylpropan-2-yl)ethanimidic acid
    • DTXSID70913597
    • 97872-21-4
    • 1,2-Benzisoxazole-3-acetamide, alpha-chloro-N-(1-methyl-1-phenylethyl)-
    • Inchi: InChI=1S/C18H17ClN2O2/c1-18(2,12-8-4-3-5-9-12)20-17(22)15(19)16-13-10-6-7-11-14(13)23-21-16/h3-11,15H,1-2H3,(H,20,22)
    • InChI Key: DORJJEUYGYGQME-UHFFFAOYSA-N
    • SMILES: CC(C)(C1=CC=CC=C1)NC(=O)C(C2=NOC3=CC=CC=C32)Cl

Computed Properties

  • Exact Mass: 328.098
  • Monoisotopic Mass: 328.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.257
  • Boiling Point: 541.8°C at 760 mmHg
  • Flash Point: 281.5°C
  • Refractive Index: 1.608

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